Chromium(1+), tetraaquadibromo-, bromide, dihydrate

Specification

• CAS No.: 13478-06-3
• Molecular Formula: Br3CrH12O6
• Molecular Weight: 399.8 g/mol
• IUPAC Name: chromium(3+);tribromide;hexahydrate
• Standard InChI: InChI=1S/3BrH.Cr.6H2O/h3*1H;;6*1H2/q;;;+3;;;;;;/p-3
• Standard InChI Key: XIOAYKRRSJTLOZ-UHFFFAOYSA-K
• SMILES: O.O.O.O.O.O.[Cr+3].[Br-].[Br-].[Br-]
• Canonical SMILES: O.O.O.O.O.O.[Cr+3].[Br-].[Br-].[Br-]

Introduction

Chemical Identity and Structural Characteristics

Structural Formulation

Drawing from similar coordination compounds, such as tetraaquadichloridochromium(III) chloride, we can infer that the structure of this compound likely consists of a chromium(III) ion coordinated to four water molecules and two bromide ions in the inner coordination sphere, with an additional bromide counterion in the outer sphere. The compound also includes two water molecules of crystallization, as indicated by the "dihydrate" designation. The structural formula can be represented as:
[Cr(H2O)4Br2]Br·2H2O
This formulation is consistent with both the molecular formula (Br3CrH12O6) and the observed chemical behavior of similar chromium(III) coordination complexes.

Coordination Geometry

The central chromium(III) ion in this compound adopts an octahedral coordination geometry, which is typical for d³ metal ions like Cr³⁺. The six coordination sites around the chromium center are occupied by four water molecules and two bromide ligands. This arrangement gives rise to a complex cation with a +1 charge, [Cr(H2O)4Br2]⁺, which is balanced by the bromide counterion.

Physical and Chemical Properties

Physical Appearance

While specific information about the physical appearance of Chromium(1+), tetraaquadibromo-, bromide, dihydrate is limited in the provided sources, it can be reasonably inferred based on similar chromium(III) compounds that it likely appears as a colored crystalline solid. Chromium(III) compounds typically exhibit colors in the green to violet range due to d-d transitions.

Stability and Reactivity

Like many chromium compounds, this complex is likely to be hygroscopic, given the presence of water molecules in its structure and the general tendency of chromium bromides to absorb moisture from the air. The compound contains water molecules both as ligands and as waters of crystallization, which suggests that it may undergo changes when heated, potentially losing water molecules in a stepwise manner.

Solubility Characteristics

Based on the properties of similar chromium compounds, Chromium(1+), tetraaquadibromo-, bromide, dihydrate is likely to be soluble in water, with the solubility possibly increasing with temperature. The presence of water molecules in the coordination sphere generally enhances water solubility compared to anhydrous chromium bromides, which are often less soluble in cold water but more soluble in hot water.

Applications and Research Significance

Academic and Research Applications

Chromium(1+), tetraaquadibromo-, bromide, dihydrate and similar coordination compounds are primarily of interest in academic research, particularly in the study of coordination chemistry, spectroscopic properties, and reaction mechanisms. These compounds serve as models for understanding the fundamental aspects of transition metal chemistry, including:

• Ligand field effects and electronic transitions

• Coordination geometries and preferences

• Substitution reaction mechanisms

• Redox behavior of chromium in different environments

Comparison with Related Chromium Compounds

Relationship to Chromium(III) Bromide

Anhydrous chromium(III) bromide (CrBr₃) differs significantly from the tetraaquadibromo compound. CrBr₃ is characterized by dark green hexagonal crystals with a melting point of 1130°C and a density of 4.680 g/cm³. It is hygroscopic and exhibits differential solubility in water (insoluble in cold water but soluble in hot water). The structural and chemical differences between anhydrous CrBr₃ and [Cr(H2O)4Br2]Br·2H2O highlight the significant impact that coordination water molecules have on the properties of chromium compounds.

Comparison with Chloride Analogues

The structural features of Chromium(1+), tetraaquadibromo-, bromide, dihydrate can be compared to its chloride analogue, tetraaquadichloridochromium(III) chloride ([Cr(H2O)4Cl2]Cl). Both compounds share similar coordination geometry around the chromium center, with four water molecules and two halide ions in the primary coordination sphere. The differences in the properties between these compounds would primarily arise from the different characteristics of bromide versus chloride as ligands and counterions.